Cas no 88301-99-9 (4-(dimethylamino)methylideneheptane-3,5-dione)

• Product name: 4-(dimethylamino)methylideneheptane-3,5-dione
• CAS No: 88301-99-9
• MF: C₁₀H₁₇NO₂
• MW: 183.24748
• CID: 638246
• PubChem ID: 14152201

4-(dimethylamino)methylideneheptane-3,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,5-Heptanedione, 4-[(dimethylamino)methylene]-
• 4-(dimethylaminomethylidene)heptane-3,5-dione
• 4-(dimethylamino)methylideneheptane-3,5-dione
• EN300-1125890
• 3,5-Heptanedione,4-[(dimethylamino)methylene]-
• SCHEMBL5902788
• 88301-99-9
• DTXSID60556710
• 4-[(Dimethylamino)methylidene]heptane-3,5-dione

• Inchi： InChI=1S/C10H17NO2/c1-5-9(12)8(7-11(3)4)10(13)6-2/h7H,5-6H2,1-4H3
• InChI Key： ABJYRKKLICAUMP-UHFFFAOYSA-N
• SMILES： CCC(=O)C(=CN(C)C)C(=O)CC

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.4Ų
• XLogP3: 1.1